![molecular formula C20H16N4O B1466028 5-[4-(Biphenyl-4-yloxymethyl)phenyl]-1h-tetrazole CAS No. 503828-16-8](/img/structure/B1466028.png)
5-[4-(Biphenyl-4-yloxymethyl)phenyl]-1h-tetrazole
Overview
Description
5-[4-(Biphenyl-4-yloxymethyl)phenyl]-1H-tetrazole (5-BT) is a heterocyclic compound that has been studied extensively for its unique properties and potential applications in various scientific research fields. 5-BT is a highly reactive compound that has been used for synthesis, as a catalyst, and for its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Functionalization
Tetrazoles, including derivatives like 5-[4-(Biphenyl-4-yloxymethyl)phenyl]-1H-tetrazole, are valuable in organic and medicinal chemistry for their use as intermediates in the synthesis of other heterocycles and as activators in oligonucleotide synthesis. They are recognized for their similar acidity but higher lipophilicity and metabolic resistance compared to carboxylic acids, making them crucial in drug design as non-classical bioisosteres. The synthetic approaches to these compounds are diverse, involving methods based on acidic media/proton catalysis, Lewis acids, and organometallic or organosilicon azides, highlighting their significance in creating pharmacologically active compounds (Roh, Vávrová, & Hrabálek, 2012).
Liquid Crystals Synthesis
New tetrazole derivatives have been synthesized and characterized for their potential use as liquid crystals. These compounds exhibit mesogenic behavior, with some displaying nematic and smectic mesophases. This application underscores the versatility of tetrazole compounds in materials science, particularly in the development of liquid crystal displays (Tariq, Hameed, Bechtold, Bortoluzzi, & Merlo, 2013).
Corrosion Inhibition
Tetrazole derivatives have shown effectiveness as corrosion inhibitors for copper in chloride solutions, highlighting their importance in protecting metals against corrosion. This application is particularly relevant in industrial settings where metal preservation is critical (Zucchi, Trabanelli, & Fonsati, 1996).
properties
IUPAC Name |
5-[4-[(4-phenylphenoxy)methyl]phenyl]-2H-tetrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O/c1-2-4-16(5-3-1)17-10-12-19(13-11-17)25-14-15-6-8-18(9-7-15)20-21-23-24-22-20/h1-13H,14H2,(H,21,22,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBGHDSKWPUGBPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)OCC3=CC=C(C=C3)C4=NNN=N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[4-(Biphenyl-4-yloxymethyl)phenyl]-1h-tetrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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